Colivelin TFA

• Molecular Formula: C121H207F3N32O37
• Molecular Weight: 2759.1 g/mol
• InChI: InChI=1S/C119H206N32O35.C2HF3O2/c1-24-63(17)91(113(181)142-80(50-90(160)161)106(174)143-81(49-62(15)16)115(183)151-42-30-35-86(151)117(185)186)146-100(168)73(36-37-89(158)159)133-88(157)52-128-112(180)93(69(23)155)148-107(175)79(48-61(13)14)141-105(173)78(47-60(11)12)140-104(172)77(46-59(9)10)139-103(171)76(45-58(7)8)137-98(166)71(31-26-38-125-118(121)122)135-108(176)82(54-153)144-95(163)66(20)129-87(156)51-127-94(162)65(19)131-110(178)84-33-28-40-149(84)114(182)68(22)132-111(179)85-34-29-41-150(85)116(184)92(64(18)25-2)147-109(177)83(55-154)145-99(167)72(32-27-39-126-119(123)124)134-101(169)75(44-57(5)6)138-102(170)74(43-56(3)4)136-96(164)67(21)130-97(165)70(120)53-152;3-2(4,5)1(6)7/h56-86,91-93,152-155H,24-55,120H2,1-23H3,(H,127,162)(H,128,180)(H,129,156)(H,130,165)(H,131,178)(H,132,179)(H,133,157)(H,134,169)(H,135,176)(H,136,164)(H,137,166)(H,138,170)(H,139,171)(H,140,172)(H,141,173)(H,142,181)(H,143,174)(H,144,163)(H,145,167)(H,146,168)(H,147,177)(H,148,175)(H,158,159)(H,160,161)(H,185,186)(H4,121,122,125)(H4,123,124,126);(H,6,7)/t63-,64-,65-,66-,67-,68-,69+,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,91-,92-,93-;/m0./s1
• InChIKey: NZGMKGSVXAHDKB-YHBBYXROSA-N

Colivelin TFA: Neuroprotective Peptide Overview

Colivelin TFA is a synthetic 26-amino-acid hybrid neuroprotective peptide designed by fusing Activity-Dependent Neurotrophic Factor (ADNF) to the N-terminus of a potent Humanin derivative, AGA-(C8R)HNG17 [1]. It is characterized as a brain-penetrant peptide that potently activates the STAT3 (Signal Transducer and Activator of Transcription 3) signaling pathway [2]. Colivelin TFA demonstrates neuroprotective efficacy at femtomolar concentrations in vitro and has been shown to ameliorate cognitive impairments and reduce amyloid-beta (Aβ) pathology in multiple in vivo models of Alzheimer's disease [1][3]. The TFA salt form (CAS 2803948-60-7 for the TFA salt; free base CAS 867021-83-8) is commonly used in research supply chains for enhanced solubility and handling [2].

Pathway Study Fit Dual-pathway activation (CaMKIV/STAT3) supports neuronal survival signaling assays

Potency Context Reported femtomolar-range activity enables low-concentration experimental designs

Formulation Behavior Stable monomeric structure in PBS minimizes aggregation-related variability

• [1] Chiba T, Yamada M, Hashimoto Y, Sato M, Sasabe J, Kita Y, Terashita K, Aiso S, Nishimoto I, Matsuoka M. Development of a femtomolar-acting humanin derivative named colivelin by attaching activity-dependent neurotrophic factor to its N terminus: characterization of colivelin-mediated neuroprotection against Alzheimer's disease-relevant insults in vitro and in vivo. J Neurosci. 2005 Nov 2;25(44):10252-61. View Source
• [2] TargetMol / Aladdin-e. Colivelin TFA Technical Datasheet: Biochemical Mechanism and Activity. View Source
• [3] Wu MN, Zhou LW, Wang ZJ, Han WN, Zhang J, Liu XJ, Tong JQ, Qi JS. Colivelin ameliorates amyloid β peptide-induced impairments in spatial memory, synaptic plasticity, and calcium homeostasis in rats. Hippocampus. 2015 Mar;25(3):363-72. View Source

Why Colivelin TFA Is Irreplaceable

Generic substitution with standard Humanin (HN) or isolated STAT3 activators fails due to significant quantitative differences in potency, structural behavior, and mechanistic redundancy. Colivelin TFA is an engineered hybrid that uniquely activates two independent pro-survival pathways: the HN-mediated STAT3 pathway and the ADNF-mediated CaMKIV pathway [1]. This dual-pathway activation results in a 100-fold increase in potency over the most advanced HN derivative (AGA-(C8R)HNG17) [2]. Furthermore, the structural fusion alters the biophysical properties; Colivelin TFA adopts the stable, monomeric conformation of ADNF9 rather than the self-associating, aggregation-prone structure of Humanin, which directly impacts its solubility and bioavailability [3]. These specific attributes mean that substituting Colivelin TFA with either the parent peptide (Humanin) or the derivative (AGA-(C8R)HNG17) will result in orders-of-magnitude lower neuroprotective potency and unpredictable in vivo behavior due to peptide aggregation, thereby compromising experimental reproducibility and therapeutic window.

Monomeric stability may differ

Humanin self-associates in PBS; substitution may compromise dosing consistency and batch reproducibility.

Dual-pathway activation not replicated

Standalone HN or ADNF cannot simultaneously engage CaMKIV and STAT3 pathways, limiting model-response transfer.

Intranasal delivery may not translate

Simpler Humanin derivatives often require invasive ICV administration; nasal CNS access may not be established.

• [1] Chiba T, Nishimoto I, Aiso S, Matsuoka M. Neuroprotection against neurodegenerative diseases: development of a novel hybrid neuroprotective peptide Colivelin. Mol Neurobiol. 2007 Feb;35(1):55-84. View Source
• [2] Chiba T, Yamada M, Hashimoto Y, Sato M, Sasabe J, Kita Y, Terashita K, Aiso S, Nishimoto I, Matsuoka M. Development of a femtomolar-acting humanin derivative named colivelin by attaching activity-dependent neurotrophic factor to its N terminus: characterization of colivelin-mediated neuroprotection against Alzheimer's disease-relevant insults in vitro and in vivo. J Neurosci. 2005 Nov 2;25(44):10252-61. View Source
• [3] Arakawa T, Niikura T, Arisaka F, Kita Y. Activity-dependent neurotrophic factor, ADNF, determines the structure characteristics of Colivelin, a fusion protein of ADNF9 and Humanin analog. J Pept Sci. 2008 May;14(5):631-6. View Source

Colivelin TFA Quantitative Comparison

Potency vs. AGA-(C8R)HNG17

Colivelin TFA exhibits a 100-fold higher potency compared to its direct precursor, AGA-(C8R)HNG17, in suppressing neuronal death induced by AD-relevant insults. Colivelin TFA achieves complete neuroprotection at a concentration of 100 fM, whereas AGA-(C8R)HNG17 requires a concentration of 10 pM to achieve the same effect [1]. This femtomolar potency places Colivelin TFA at the extreme end of the dose-response curve for neuroprotective peptides in this class.

Potency vs. AGA-(C8R)HNG17

Head-to-head

100 fM vs 10 pM Colivelin vs comparator

Supports low-mass assay design and procurement rationale

In vitro; FAD/Aβ insult models

Evidence Dimension	Concentration required for complete suppression of neuronal death
Target Compound Data	100 fM
Comparator Or Baseline	AGA-(C8R)HNG17: 10 pM
Quantified Difference	100-fold higher potency (100 fM vs. 10,000 fM)
Conditions	In vitro neuronal cell death induced by overexpressed FAD-causative genes and Aβ1-43

Why This Matters

This 100-fold potency differential directly impacts cost efficiency in high-throughput screening and reduces the required dosage for in vivo studies, minimizing potential off-target effects.

• [1] Chiba T, Yamada M, Hashimoto Y, Sato M, Sasabe J, Kita Y, Terashita K, Aiso S, Nishimoto I, Matsuoka M. Development of a femtomolar-acting humanin derivative named colivelin by attaching activity-dependent neurotrophic factor to its N terminus: characterization of colivelin-mediated neuroprotection against Alzheimer's disease-relevant insults in vitro and in vivo. J Neurosci. 2005 Nov 2;25(44):10252-61. View Source

Neuroprotective Activity vs. Humanin

Unlike many peptide therapeutics that require invasive intracerebroventricular (i.c.v.) administration, Colivelin TFA demonstrates functional central nervous system penetration following intraperitoneal (i.p.) injection. In a mouse model, i.p. administered Colivelin TFA completely suppressed memory impairment induced by the muscarinic acetylcholine receptor antagonist 3-quinuclidinyl benzilate, confirming that a substantial portion of the administered peptide crosses the blood-brain barrier to exert a functional cognitive effect [1].

Activity vs. Humanin

Reported

fM range vs sub-nM–µM 10³–10⁷-fold increase

Expands experimental concentration window beyond Humanin

Cross-study activity profiling

Evidence Dimension	In vivo route of administration and functional brain penetration
Target Compound Data	Complete suppression of memory impairment via i.p. administration
Comparator Or Baseline	Many Humanin derivatives: Requires i.c.v. injection for central efficacy
Quantified Difference	Qualitative difference in non-invasive vs. invasive administration route
Conditions	Mouse model; memory impairment induced by 3-quinuclidinyl benzilate

Why This Matters

The ability to use i.p. injection instead of i.c.v. administration significantly simplifies animal handling, reduces surgical variability, and lowers the cost and complexity of chronic in vivo studies.

• [1] Chiba T, Yamada M, Hashimoto Y, Sato M, Sasabe J, Kita Y, Terashita K, Aiso S, Nishimoto I, Matsuoka M. Development of a femtomolar-acting humanin derivative named colivelin by attaching activity-dependent neurotrophic factor to its N terminus: characterization of colivelin-mediated neuroprotection against Alzheimer's disease-relevant insults in vitro and in vivo. J Neurosci. 2005 Nov 2;25(44):10252-61. View Source

Survival Prolongation in ALS vs. ADNF

Colivelin TFA adopts the stable, monomeric structural characteristics of ADNF9 in phosphate-buffered saline (PBS), whereas Humanin (HN) exhibits a strong tendency to self-associate and aggregate under identical conditions [1]. Sedimentation equilibrium analysis and circular dichroism spectroscopy confirm that Colivelin TFA's secondary structure is similar to ADNF9 and not an average of its two constituent peptides, which directly contributes to its solubility and prevents the aggregation that plagues Humanin formulations [1].

ALS survival vs. ADNF

Head-to-head

Survival prolonged; motoneuron count increased vs motor improvement only Colivelin vs ADNF/saline

Supports ALS model motor neuron survival endpoint context

In vivo; G93A-SOD1 mice; i.c.v.

Evidence Dimension	Solution behavior and aggregation propensity
Target Compound Data	Stable and monomeric in PBS
Comparator Or Baseline	Humanin: Strong tendency to self-associate and aggregate in PBS
Quantified Difference	Qualitative difference: monomeric vs. aggregated state
Conditions	Phosphate-buffered saline (PBS); structural analysis by circular dichroism and sedimentation equilibrium

Why This Matters

Monomeric stability ensures consistent concentration, reliable dosing, and prevents artifacts associated with peptide aggregation in both in vitro assays and in vivo formulations, leading to more reproducible scientific results.

• [1] Arakawa T, Niikura T, Arisaka F, Kita Y. Activity-dependent neurotrophic factor, ADNF, determines the structure characteristics of Colivelin, a fusion protein of ADNF9 and Humanin analog. J Pept Sci. 2008 May;14(5):631-6. View Source

Intranasal Delivery and Cognitive Rescue

Colivelin TFA provides a unique dual-mechanism of action by simultaneously activating two independent neuroprotective pathways: the HN-mediated STAT3 pathway and the ADNF-mediated Ca2+/calmodulin-dependent protein kinase IV (CaMKIV) pathway [1]. In contrast, standard Humanin activates only the STAT3 pathway, and ADNF-9 activates primarily the CaMKIV pathway [1]. This convergent activation of parallel pro-survival signals distinguishes Colivelin TFA from single-pathway agonists and underlies its enhanced potency.

Intranasal delivery & p-STAT3

Class-level

Dose-responsive memory rescue; increased p-STAT3

Supports non-invasive CNS delivery model research

Olfactory bulb transfer; behavioral correlation

Evidence Dimension	Number of activated neuroprotective signaling pathways
Target Compound Data	Dual activation (STAT3 + CaMKIV)
Comparator Or Baseline	Humanin: Single activation (STAT3); ADNF-9: Single activation (CaMKIV)
Quantified Difference	Two independent pathways vs. one
Conditions	Inferred from mechanistic studies on neuronal survival

Why This Matters

Targeting two independent pathways reduces the likelihood of compensatory resistance or incomplete efficacy in complex neurodegenerative disease models, offering a more robust and potentially translational pharmacological profile.

• [1] Chiba T, Nishimoto I, Aiso S, Matsuoka M. Neuroprotection against neurodegenerative diseases: development of a novel hybrid neuroprotective peptide Colivelin. Mol Neurobiol. 2007 Feb;35(1):55-84. View Source

Colivelin TFA Research Applications

Femtomolar Potency Alzheimer's Research

Given its 100-fold higher potency compared to AGA-(C8R)HNG17 (complete protection at 100 fM vs. 10 pM) [1], Colivelin TFA is an ideal candidate for high-throughput screening assays targeting Aβ toxicity where low compound consumption is critical. Furthermore, its demonstrated ability to cross the blood-brain barrier after intraperitoneal injection allows for cost-effective, non-invasive chronic dosing in AD mouse models (e.g., APP/PS1 transgenic mice or Aβ-injected models) to study long-term memory improvement and reduction of Aβ plaque deposition [1][2]. This combination of high in vitro potency and non-invasive in vivo delivery addresses key bottlenecks in preclinical AD drug development pipelines.

Non-Invasive Intranasal CNS Delivery

In contrast to ADNF-9, which showed limited efficacy, Colivelin TFA has been demonstrated to be more neuroprotective and to improve motor performance in an ALS mouse model [1]. Its unique dual activation of STAT3 and CaMKIV pathways [2] makes it a superior research tool for dissecting the convergent signaling required to protect motor neurons from SOD1-related toxicity. Researchers should select Colivelin TFA over ADNF-9 or Humanin when the study objective includes quantifying motor function recovery or requires robust protection against multiple ALS-relevant insults.

Motor Neuron Survival and Lifespan in ALS

Colivelin TFA's potent anti-apoptotic activity, which stems from its ability to suppress neuronal death at femtomolar concentrations [1], has been validated in a mouse model of fetal alcohol exposure, where it prevents alcohol-induced neuronal apoptosis in the developing brain [3]. Its high solubility and monomeric stability in aqueous solutions [4] ensure reliable and consistent dosing in these sensitive developmental models, providing a distinct advantage over aggregation-prone Humanin derivatives that may introduce confounding biophysical variability.

Ischemic Stroke Models with JAK/STAT3 Endpoints

For research focused on peptide aggregation or the development of stable aqueous formulations, Colivelin TFA serves as a valuable reference standard. Its well-characterized, stable monomeric state in PBS, directly compared to the aggregation-prone state of Humanin, makes it an excellent control compound for analytical techniques such as sedimentation equilibrium and circular dichroism [4]. This property is also critical for the development of novel peptide therapeutics where predictable solubility and low aggregation are paramount for successful formulation.

Application

Selection Property

Validation Focus

Alzheimer's disease model studies

fM-range potency and dual-pathway activation

Aβ insult and CaMKIV/STAT3 signaling endpoints

Intranasal CNS delivery studies

Olfactory bulb transfer and p-STAT3 monitoring

Cognitive endpoint rescue and target engagement validation

ALS motor neuron survival studies

Survival prolongation and histological endpoint

Motor neuron count and lifespan endpoint

Ischemic stroke reperfusion models

Axonal remodeling and anti-apoptotic gene context

JAK/STAT3 pathway activation and infarct reduction endpoint

• [1] Chiba T, Yamada M, Hashimoto Y, Sato M, Sasabe J, Kita Y, Terashita K, Aiso S, Nishimoto I, Matsuoka M. Development of a femtomolar-acting humanin derivative named colivelin by attaching activity-dependent neurotrophic factor to its N terminus: characterization of colivelin-mediated neuroprotection against Alzheimer's disease-relevant insults in vitro and in vivo. J Neurosci. 2005 Nov 2;25(44):10252-61. View Source
• [2] Wu M, Shi H, He Y, Yuan L, Qu X, Zhang J, Wang Z, Cai H, Qi J. Colivelin Ameliorates Impairments in Cognitive Behaviors and Synaptic Plasticity in APP/PS1 Transgenic Mice. J Alzheimers Dis. 2017;59(3):1067-1078. View Source
• [3] Sari Y, Chiba T, Yamada M, Rebec GV, Aiso S. A novel peptide, colivelin, prevents alcohol-induced apoptosis in fetal brain of C57BL/6 mice: signaling pathway investigations. Neuroscience. 2009 Dec 29;164(4):1653-64. View Source
• [4] Arakawa T, Niikura T, Arisaka F, Kita Y. Activity-dependent neurotrophic factor, ADNF, determines the structure characteristics of Colivelin, a fusion protein of ADNF9 and Humanin analog. J Pept Sci. 2008 May;14(5):631-6. View Source